Cas no 68654-52-4 (2-(piperidin-1-yl)pyridine)

2-(Piperidin-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a piperidine moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its piperidine ring enhances basicity and solubility, while the pyridine scaffold offers coordination sites for metal complexes, useful in catalysis. The compound’s stability and reactivity make it suitable for constructing more complex molecular architectures, particularly in medicinal chemistry for drug discovery. Its versatility as a building block underscores its utility in developing bioactive molecules and functional materials.
2-(piperidin-1-yl)pyridine structure
2-(piperidin-1-yl)pyridine structure
Product Name:2-(piperidin-1-yl)pyridine
CAS No:68654-52-4
MF:C10H14N2
MW:162.231562137604
CID:867898
PubChem ID:817759
Update Time:2025-06-10

2-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(piperidin-1-yl)pyridine
    • 2-piperidin-1-ylpyridine
    • 1-(2-pyridinyl)-piperidine
    • 1-(pyridin-2-yl)piperidine
    • 2-piperidinopyridine
    • 3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
    • pyridylpiperidine
    • DTXSID50355855
    • Pyridylpiperidin
    • Z31192691
    • EN300-138472
    • SCHEMBL60079
    • AJEUJXWLOADTKA-UHFFFAOYSA-N
    • AKOS015892299
    • 1-(2-pyridyl)piperadine
    • 68654-52-4
    • Inchi: 1S/C10H14N2/c1-4-8-12(9-5-1)10-6-2-3-7-11-10/h2-3,6-7H,1,4-5,8-9H2
    • InChI Key: AJEUJXWLOADTKA-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CN=2)CCCCC1

Computed Properties

  • Exact Mass: 162.11600
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 1.044 g/mL at 25 °C(lit.)
  • Boiling Point: 135-138 °C20 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.547
  • PSA: 16.13000
  • LogP: 2.13690

2-(piperidin-1-yl)pyridine Security Information

  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2-(piperidin-1-yl)pyridine Pricemore >>

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Additional information on 2-(piperidin-1-yl)pyridine

Comprehensive Overview of 2-(Piperidin-1-yl)pyridine (CAS No. 68654-52-4): Properties, Applications, and Industry Insights

2-(Piperidin-1-yl)pyridine (CAS No. 68654-52-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile structural framework. The compound combines a pyridine ring with a piperidine moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C10H14N2, and unique properties have led to its exploration in drug discovery, agrochemicals, and material science.

One of the most frequently searched questions about 2-(piperidin-1-yl)pyridine revolves around its synthesis methods. Researchers often employ nucleophilic substitution reactions between pyridine derivatives and piperidine under controlled conditions. The compound’s solubility in organic solvents like ethanol and dichloromethane makes it suitable for various laboratory applications. Additionally, its melting point (typically ranging between 60-70°C) and stability under ambient conditions are critical parameters for industrial scalability.

In the context of pharmaceutical applications, 2-(piperidin-1-yl)pyridine serves as a key building block for designing bioactive molecules. Recent studies highlight its role in modulating central nervous system (CNS) targets, aligning with the growing demand for neurotherapeutic agents. This aligns with the trending search term "piperidine-based drug discovery," reflecting the compound’s relevance in modern medicinal chemistry. Its structural flexibility allows for derivatization, enabling the development of compounds with enhanced binding affinity and selectivity.

The compound’s utility extends to material science, where it acts as a ligand in coordination chemistry. Researchers investigating "metal-organic frameworks (MOFs)" or "catalysis" often explore 2-(piperidin-1-yl)pyridine due to its ability to form stable complexes with transition metals. This property is pivotal in designing heterogeneous catalysts for sustainable chemical processes, a hot topic in green chemistry discussions.

From an SEO perspective, users frequently search for "CAS 68654-52-4 suppliers" or "2-(piperidin-1-yl)pyridine price," underscoring the commercial demand for this compound. Manufacturers emphasize high-purity grades (≥98%) to meet the stringent requirements of research institutions and industries. Regulatory compliance, such as REACH and GMP certifications, is another critical factor for buyers, as highlighted in recent market analyses.

Environmental and safety considerations are also trending topics. While 2-(piperidin-1-yl)pyridine is not classified as hazardous under standard guidelines, proper handling protocols (e.g., ventilation, PPE) are recommended. Searches like "piperidine derivatives toxicity" reflect user concerns, prompting suppliers to provide detailed safety data sheets (SDS).

In summary, 2-(piperidin-1-yl)pyridine (CAS No. 68654-52-4) is a multifaceted compound with applications spanning drug development, catalysis, and material engineering. Its structural features and adaptability position it as a cornerstone in contemporary chemical research, addressing both academic and industrial needs. As interest in heterocyclic chemistry grows, this compound will likely remain a focal point for innovation.

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